Cas no 2383484-25-9 (2-Fluoro-3-iodo-5-(trifluoromethyl)benzaldehyde)

• Product Name: 2-Fluoro-3-iodo-5-(trifluoromethyl)benzaldehyde
• CAS No: 2383484-25-9
• MF: C₈H₃F₄IO
• MW: 318.01
• CID: 5076755
• Update Time: 2025-06-07

2-Fluoro-3-iodo-5-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-iodo-5-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C8H3F4IO/c9-7-4(3-14)1-5(2-6(7)13)8(10,11)12/h1-3H
• InChI Key： IUIFVMMCBJGPJW-UHFFFAOYSA-N
• SMILES： C1(C=C(C(F)(F)F)C=C(C=O)C=1F)I

Additional information on 2-Fluoro-3-iodo-5-(trifluoromethyl)benzaldehyde

2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde: A Comprehensive Overview

2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde, identified by the CAS registry number 2383484-25-9, is a highly specialized aromatic compound with significant applications in the fields of organic synthesis, pharmaceuticals, and materials science. This compound is characterized by its unique substitution pattern, featuring a fluoro group at the 2-position, an iodo group at the 3-position, and a trifluoromethyl group at the 5-position of a benzaldehyde framework. The presence of these substituents imparts distinctive electronic and steric properties, making it a valuable building block in modern chemical research.

The synthesis of 2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and selective substitution techniques have significantly improved the efficiency of its production. For instance, researchers have employed transition metal catalysts to facilitate cross-coupling reactions, enabling the construction of this compound with unprecedented accuracy.

In terms of applications, 2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde has found extensive use in drug discovery programs due to its ability to modulate biological pathways. The trifluoromethyl group, in particular, is known for its lipophilic nature, which enhances drug absorption and bioavailability. Recent studies have highlighted its potential as a lead compound in anti-cancer drug development, where it has demonstrated selective cytotoxicity against various cancer cell lines.

Beyond pharmaceuticals, this compound has also been explored in the realm of materials science. Its electronic properties make it a promising candidate for use in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have reported that incorporating 2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde into conjugated polymers can significantly enhance their charge transport characteristics.

The latest research on CAS No. 2383484-25-9 has delved into its role as an intermediate in the synthesis of bioactive molecules. By leveraging its reactivity towards nucleophilic substitutions and electrophilic additions, chemists have successfully synthesized a diverse array of derivatives with enhanced pharmacological profiles. These derivatives are currently under evaluation for their potential applications in treating neurodegenerative diseases and inflammatory disorders.

In conclusion, 2-Fluoro-3-Iodo-5-(Trifluoromethyl)Benzaldehyde, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its contributions to drug discovery, materials science, and organic synthesis underscore its importance as a key intermediate in modern chemistry.